Cas no 128529-92-0 (Furost-5-ene-3,26,27-triol,22,25-epoxy-, (3b,22b)- (9CI))

Furost-5-ene-3,26,27-triol,22,25-epoxy-, (3b,22b)- (9CI) structure
128529-92-0 structure
Product name:Furost-5-ene-3,26,27-triol,22,25-epoxy-, (3b,22b)- (9CI)
CAS No:128529-92-0
MF:C27H42O5
MW:446.619389057159
CID:174558

Furost-5-ene-3,26,27-triol,22,25-epoxy-, (3b,22b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Furost-5-ene-3,26,27-triol,22,25-epoxy-, (3b,22b)- (9CI)
    • Spiro[furan-2(3H),8'-[8H]naphth[2',1':4,5]indeno[2,1-b]furan],furost-5-ene-3,26,27-triol deriv.
    • Taccagenin
    • Furost-5-ene-3,26,27-triol, 22,25-epoxy-, (3β,22β)- (9CI)
    • Inchi: 1S/C27H42O5/c1-16-23-22(31-27(16)11-10-26(14-28,15-29)32-27)13-21-19-5-4-17-12-18(30)6-8-24(17,2)20(19)7-9-25(21,23)3/h4,16,18-23,28-30H,5-15H2,1-3H3/t16-,18-,19+,20-,21-,22-,23-,24-,25-,27+/m0/s1
    • InChI Key: ALWIMEGFKSOEQI-UVUBEOBVSA-N
    • SMILES: [C@@H]1(O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@]1([C@H](C)[C@@]4(OC(CO)(CO)CC4)O[C@@]1([H])C3)[H])CC=2

Computed Properties

  • Exact Mass: 272.08309

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 596.1±50.0 °C(Predicted)
  • PSA: 52.54
  • pka: 14.14±0.10(Predicted)

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